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Compound of Interest

Compound Name: Celiprolol-d9 Hydrochloride

CAS No.: 1215535-20-8

Cat. No.: B565415

Get Quote

Introduction: The Stability Profile of Celiprolol
Celiprolol Hydrochloride is a third-generation

-selective antagonist with partial

-agonist activity. Its chemical structure contains two labile moieties critical for stability profiling:
a urea linkage (susceptible to hydrolysis) and a secondary amine/ether side chain (susceptible
to oxidation).

This guide provides a validated workflow for stressing Celiprolol, separating its degradation

products (DPs), and elucidating their structures using LC-MS/MS and NMR. The protocols

below are derived from high-impact forced degradation studies, including the pivotal work by

Sahu et al. and European Pharmacopoeia (EP) standards.[1][2]

Module 1: Stress Testing & Sample Generation
Objective: Induce degradation to generate samples containing 5–20% degradation products for

method development.
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Protocol 1.1: Forced Degradation Conditions
Note: Celiprolol is highly sensitive to alkaline hydrolysis and photolysis but relatively stable

under thermal stress.

Stress Type Reagent/Condition Duration Expected Outcome

Acid Hydrolysis
0.1 N HCl, Reflux (70–

80°C)
4–8 Hours Minor degradation.

Alkaline Hydrolysis
0.1 N NaOH, Reflux

(70–80°C)
< 2 Hours

Critical: Rapid

degradation into

Impurity A (Hydrolysis

of urea). Monitor

closely to prevent

complete destruction.

Oxidation 3% – 30% H₂O₂ at RT 6–24 Hours

Formation of N-oxides

and dealkylated

products. Stable

against radical

initiators like AIBN.[3]

Photolysis
UV Light (254 nm) /

1.2M lux hours
1–7 Days

Significant

degradation.

Formation of radical-

induced DPs.

Thermal 80°C (Dry Heat) 7 Days
Minimal degradation

(Stable).
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Expert Tip: In alkaline conditions, Celiprolol degrades rapidly. If you observe 100% loss of API,

repeat the experiment with 0.01 N NaOH at room temperature to capture intermediate

degradants.

Module 2: Analytical Method Development
Objective: Separate Celiprolol from its 7+ known degradation products and process impurities.

Protocol 2.1: LC-MS Compatible Method
This method is optimized for the separation of polar hydrolytic products and non-polar oxidative

degradants.

Column: Inertsil ODS-3V C18 (250 x 4.6 mm, 5 µm) or equivalent (e.g., Zorbax Eclipse Plus

C18).

Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5 adjusted with Acetic Acid).

Mobile Phase B: Acetonitrile.

Flow Rate: 1.0 mL/min.[4][5]

Gradient Program:

0 min: 90% A

20 min: 40% A

30 min: 20% A

40 min: 90% A (Re-equilibration)

Detection: UV at 225 nm (primary) and 254 nm; ESI+ MS.
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Troubleshooting Guide: Separation Issues
Q: I am seeing co-elution of the main peak with a degradation product. How do I resolve this?

Diagnostic: Check the peak purity using a Diode Array Detector (DAD).[6] If the peak tail is

impure, it is likely the de-acetylated impurity or an isomer.

Solution: Lower the pH of Mobile Phase A to 3.0 using Formic Acid. This suppresses the

ionization of the secondary amine, increasing retention and improving resolution of basic

impurities.

Q: My oxidative degradation products are not ionizing well in MS.

Diagnostic: N-oxides often have lower ionization efficiency or thermally degrade in the

source.

Solution: Lower the ESI source temperature (from 350°C to 250°C) and use a softer

ionization voltage. Ensure your mobile phase buffer concentration is < 20 mM to prevent

suppression.

Module 3: Characterization & Structure Elucidation
Objective: Identify the structure of unknown peaks.

Workflow Visualization: Identification Logic
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MS Fragmentation Logic

Celiprolol (MW 379)

Pathway: Hydrolysis
(Urea Cleavage)

 NaOH / HCl 

Pathway: Oxidation
(N-Dealkylation/N-Oxide)

 H2O2 

Fragment m/z 222
(Core Phenoxy Structure)

Impurity A (EP)
MW 280

(Loss of Diethylurea)

 Cleavage of
-CON(Et)2 group 

Oxidative DPs
(N-Oxides)

 +16 Da (Oxygen) 

Fragment m/z 72
(t-Butyl amine)

Click to download full resolution via product page

Caption: Degradation pathways of Celiprolol. Hydrolysis yields Impurity A (major), while

oxidation yields N-oxides.

Key Impurity Profiles
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Impurity ID
Common
Name

Origin
Structure
Description

MS Signal
(ESI+)

Impurity A EP Impurity A
Hydrolysis

(Alkaline)

1-[5-amino-2-[3-

(tert-

butylamino)-2-

hydroxypropoxy]

phenyl]ethanone.

The diethylurea

group is

hydrolyzed to a

primary amine.

[M+H]⁺ ≈ 281

Impurity I Precursor Process

1-Acetyl-1-(4-

ethoxyphenyl)-3,

3-diethylurea.

Lacks the amino-

propoxy side

chain.

[M+H]⁺ ≈ 279

DP-Ox1 N-Oxide Oxidation

Addition of

oxygen to the

secondary

amine.

[M+H]⁺ ≈ 396

(+16 Da)

DP-Photo
Photolytic

Product
UV Light

Radical-induced

ring modification

or dealkylation.

Variable

Expert FAQ: Structure Elucidation
Q: How do I confirm Impurity A without a reference standard? A: Use MS/MS fragmentation.

Parent Ion: Look for m/z ~281.

Fragmentation: Celiprolol (m/z 380) loses the diethylurea moiety to form a characteristic

fragment. If your unknown peak is the result of that loss (i.e., it is the "fragment" existing as a

standalone molecule), its MS2 spectrum will match the lower mass range of the Celiprolol

MS2 spectrum but lack the high-mass fragments associated with the urea tail.
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NMR Verification: If isolated, the ¹H NMR will show the disappearance of the ethyl signals

(quartet ~3.2 ppm, triplet ~1.1 ppm) associated with the diethylurea group.

Q: I have a peak at [M+H]+ 396. Is it an N-oxide or a hydroxylated ring? A: Perform an MS3

experiment.

N-oxide: Fragmentation usually yields a characteristic loss of 16 Da (oxygen) or 17 Da (OH).

Ring Hydroxylation: The oxygen is covalently bound to the aromatic ring and is much harder

to lose. The fragment containing the aromatic ring will be shifted by +16 Da compared to the

parent drug.

Module 4: Reference Standards & Compliance
When reporting these impurities, ensure alignment with ICH Q3A/Q3B guidelines.

Reporting Threshold: > 0.1%

Identification Threshold: > 0.1% (or 1.0 mg/day intake)

Qualification Threshold: > 0.15% (or 1.0 mg/day intake)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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